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Compound of Interest

Compound Name:
1-Propyl-1H-benzoimidazol-2-

ylamine

Cat. No.: B079562 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the proper disposal of 1-Propyl-1H-benzoimidazol-2-ylamine, ensuring laboratory safety and

regulatory compliance.

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. This guide provides detailed, step-by-step procedures for the safe

disposal of 1-Propyl-1H-benzoimidazol-2-ylamine, a compound frequently utilized in

pharmaceutical research and development. Adherence to these protocols is essential to

mitigate risks to personnel and the environment.

Summary of Key Data
For quick reference, the table below summarizes the essential physical, chemical, and safety

data for 1-Propyl-1H-benzoimidazol-2-ylamine. This information is crucial for making

informed decisions regarding its handling and disposal.
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Property Value

Chemical Name 1-Propyl-1H-benzoimidazol-2-ylamine

CAS Number 57667-50-2

Molecular Formula C₁₀H₁₃N₃

Molecular Weight 175.23 g/mol

Appearance Yellow to orange solid

Melting Point 132 °C[1]

Boiling Point 349.7 °C at 760 mmHg[2]

Known Hazards

Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation

(inferred from similar compounds)[3]

Incompatible Materials Strong oxidizing agents

Step-by-Step Disposal Protocol
The disposal of 1-Propyl-1H-benzoimidazol-2-ylamine must be managed as hazardous

waste. The following protocol outlines the necessary steps to ensure its safe and compliant

disposal.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood.

2. Waste Segregation and Collection: Proper segregation is crucial to prevent accidental

chemical reactions.
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Designated Waste Container: Use a clearly labeled, leak-proof container specifically for 1-
Propyl-1H-benzoimidazol-2-ylamine waste. The container must be compatible with the

chemical.

Solid Waste: Collect unused or expired compounds, contaminated lab supplies (e.g.,

weighing paper, pipette tips, gloves), and spill cleanup materials in a designated solid

hazardous waste container.

Liquid Waste: If the compound is in a solution, collect it in a designated liquid hazardous

waste container. Do not mix with other solvent waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) department.

3. Container Labeling: Accurate labeling is a regulatory requirement and essential for safety.

The container must be clearly labeled with the words "Hazardous Waste".

Include the full chemical name: "1-Propyl-1H-benzoimidazol-2-ylamine".

Indicate the primary hazards: "Irritant".

Note the accumulation start date (the date the first waste was added to the container).

4. Storage: Store the hazardous waste container in a designated satellite accumulation area

(SAA).

The SAA should be at or near the point of waste generation.

Ensure the container is kept closed at all times, except when adding waste.

Store in a well-ventilated area, away from incompatible materials such as strong oxidizing

agents.

5. Disposal Request:

Once the container is full or the accumulation time limit set by your institution is reached,

contact your EHS department to arrange for a hazardous waste pickup.

Do not attempt to transport the hazardous waste yourself.
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Prohibited Disposal Methods: Under no circumstances should 1-Propyl-1H-benzoimidazol-2-
ylamine be disposed of by the following methods:

Drain Disposal: Never pour this chemical or its solutions down the sink.[4]

Trash Disposal: Do not dispose of the chemical or contaminated materials in the regular

trash.

Evaporation: Do not allow the chemical to evaporate in a fume hood as a method of

disposal.[4]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 1-Propyl-1H-
benzoimidazol-2-ylamine.
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Caption: Disposal workflow for 1-Propyl-1H-benzoimidazol-2-ylamine.

By following these established procedures, researchers and laboratory personnel can ensure

the safe and compliant disposal of 1-Propyl-1H-benzoimidazol-2-ylamine, contributing to a
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secure and environmentally responsible research environment. Always consult your institution's

specific Environmental Health and Safety guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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